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Compound of Interest

Compound Name: VEGFR-2-IN-37

Cat. No.: B15576131 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key mediator of angiogenesis, is

a critical target in cancer research and other diseases involving abnormal blood vessel

formation.[1] VEGFR-2-IN-37 is an inhibitor of VEGFR-2 and has been identified as a potential

inhibitor of human umbilical vein endothelial cell (HUVEC) proliferation.[2] Accurate and

consistent preparation of stock solutions is paramount for reliable and reproducible

experimental results. Dimethyl sulfoxide (DMSO) is a common solvent for dissolving small

molecule inhibitors like VEGFR-2-IN-37 for in vitro studies. This document provides a detailed

protocol for the preparation, storage, and handling of VEGFR-2-IN-37 stock solutions in DMSO.

Physicochemical Properties and Storage
Recommendations
A summary of the key quantitative data for VEGFR-2-IN-37 is presented in the table below.

This information is essential for accurate preparation of stock solutions and for ensuring the

stability of the compound.
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Property Value Source(s)

Molecular Weight 324.40 g/mol [3]

Molecular Formula C₁₈H₁₆N₂O₂S [2]

Appearance Off-white to pink solid powder [2]

Solubility in DMSO
Soluble (specific concentration

not provided)
[2]

Recommended Storage

(Powder)

-20°C for 3 years, 4°C for 2

years
[2]

Recommended Storage (in

DMSO)

-80°C for up to 6 months,

-20°C for up to 1 month
[3][4]

Experimental Protocols
Materials

VEGFR-2-IN-37 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Calibrated analytical balance

Vortex mixer

Sonicator (optional, for aiding dissolution)

Pipettors and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Stock Solution of
VEGFR-2-IN-37 in DMSO
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This protocol outlines the steps to prepare a 10 mM stock solution of VEGFR-2-IN-37.

Equilibrate Reagents: Allow the vial of VEGFR-2-IN-37 powder and the anhydrous DMSO to

come to room temperature before opening to prevent condensation of moisture.

Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, use the following

calculation:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 324.40 g/mol x 1000 mg/g = 3.244 mg

Weighing the Compound:

On a calibrated analytical balance, carefully weigh out 3.244 mg of VEGFR-2-IN-37
powder and transfer it to a sterile microcentrifuge tube.

It is crucial to handle the powder in a fume hood or a designated area to avoid inhalation.

Dissolution in DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the VEGFR-2-IN-37
powder.

Tightly cap the tube and vortex for 1-2 minutes until the powder is completely dissolved. A

clear solution should be observed.

Troubleshooting: If the compound does not fully dissolve, gentle warming of the solution in

a 37°C water bath for 5-10 minutes or brief sonication can aid in dissolution. However,

avoid excessive heat as it may degrade the compound.

Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to

aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile

microcentrifuge tubes.
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Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[3][4] Protect the aliquots from light.

Visualizing Experimental and Biological Pathways
VEGFR-2 Signaling Pathway
The binding of Vascular Endothelial Growth Factor (VEGF) to VEGFR-2 initiates a cascade of

downstream signaling events that are crucial for angiogenesis. These pathways regulate

endothelial cell proliferation, survival, and migration.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

